Cas no 1609396-12-4 (3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride)

• Product Name: 3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride
• CAS No: 1609396-12-4
• MF: C₆H₁₂BrClN₄
• MW: 255.543278694153
• MDL: MFCD26959476
• CID: 4608209
• Update Time: 2025-06-12

3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride

• MDL： MFCD26959476
• Inchi： 1S/C6H11BrN4.ClH/c1-4-11-6(10(2)3)8-5(7)9-11;/h4H2,1-3H3;1H
• InChI Key： XNDJHBZWGXLZFO-UHFFFAOYSA-N
• SMILES： N(C1=NC(Br)=NN1CC)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-1-ethyl-N,N-dimethyl-1H-1,2,4-triazol-5-amine dihydrochloride

Introduction to 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride (CAS No. 1609396-12-4)

3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride (CAS No. 1609396-12-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, holds potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical composition, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride is C₈H₁₄BrN₅·2HCl, with a molecular weight of approximately 308.67 g/mol. The compound features a triazole ring system substituted with bromo, ethyl, and dimethylamino groups, which contribute to its unique chemical and biological properties. The dihydrochloride salt form enhances its solubility and stability in aqueous environments, making it suitable for various pharmaceutical applications.

The synthesis of 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride typically involves a multi-step process. One common approach starts with the reaction of 3-bromo-1H-1,2,4-triazole with ethyl iodide to form the ethyl-substituted triazole derivative. Subsequent N-methylation using dimethyl sulfate or another suitable reagent yields the desired product. The final step involves the formation of the dihydrochloride salt by treating the free base with hydrochloric acid. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of biological activities, 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride has shown promising results in several areas of research. Recent studies have focused on its potential as an antifungal agent due to its ability to inhibit fungal growth effectively. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of essential metabolic pathways.

Beyond its antifungal properties, 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride has also been investigated for its potential as an anticancer agent. Preliminary in vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, such as breast cancer (MCF-7) and lung cancer (A549) cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further development in oncology.

The pharmacokinetic properties of 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride have also been studied to assess its suitability for therapeutic use. Research indicates that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver via cytochrome P450 enzymes, resulting in several metabolites that are excreted through urine and bile.

Safety and toxicity assessments are crucial for any potential drug candidate. Studies have shown that 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride has a relatively low toxicity profile at therapeutic doses. Acute toxicity studies in rodents did not reveal significant adverse effects at doses up to 500 mg/kg body weight. However, chronic exposure at higher doses may lead to mild liver and kidney toxicity, highlighting the need for careful dose optimization in clinical settings.

In conclusion, 3-Bromo-1-Ethyl-N,N-Dimethyl-1H-1,2,4-Triazol-5-Amine Dihydrochloride (CAS No. 1609396-12-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as antifungal therapy and cancer treatment. Ongoing studies aim to elucidate its mechanisms of action and optimize its use in clinical settings.